Cas no 473994-56-8 (7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

7-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic acid is a versatile compound characterized by its unique triazole and pyrimidine rings. Its trifluoromethyl group enhances solubility and stability. This compound offers significant advantages in pharmaceutical research, including potential applications in drug discovery and material science. Its multifunctionality and structural complexity make it a valuable tool for developing novel compounds with diverse biological activities.

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid structure

473994-56-8 structure

Product Name:7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid

CAS No:473994-56-8

MF:C₇H₃F₃N₄O₂

MW:232.119530916214

MDL:MFCD06739311

CID:3028316

PubChem ID:7174591

Update Time:2025-11-01

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-TRIFLUOROMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- 7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
- 7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
- 473994-56-8
- BBL040362
- STK350231
- 7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
- MFCD06739311
- 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
- EN300-230299
- CS-0267950
- 7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylicacid
- AKOS000137036
- MDL： MFCD06739311
- Inchi： 1S/C7H3F3N4O2/c8-7(9,10)3-1-2-11-6-12-4(5(15)16)13-14(3)6/h1-2H,(H,15,16)
- InChI Key： HCOBGRMQYYDATD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=NC2=NC(C(=O)O)=NN12)(F)F

Computed Properties

Exact Mass: 232.02080984g/mol
Monoisotopic Mass: 232.02080984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 80.4Å²

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

7-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027750-250mg	7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8		250mg	￡160.00	2022-03-01
Fluorochem	027750-1g	7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8		1g	￡363.00	2022-03-01
Fluorochem	027750-2g	7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8		2g	￡638.00	2022-03-01
Fluorochem	027750-5g	7-Trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8		5g	￡963.00	2022-03-01
Matrix Scientific	207538-0.500g	7-(Trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8		0.500g	$545.00	2023-09-06
Chemenu	CM314621-1g	7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8	95%	1g	$769	2024-07-16
Enamine	EN300-230299-0.05g	7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8	95%	0.05g	$827.0	2024-06-20
Enamine	EN300-230299-0.1g	7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8	95%	0.1g	$867.0	2024-06-20
Enamine	EN300-230299-0.25g	7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8	95%	0.25g	$906.0	2024-06-20
Enamine	EN300-230299-0.5g	7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	473994-56-8	95%	0.5g	$946.0	2024-06-20